The JNK Inhibitor CC-90001: A Deep Dive into its Mechanism of Action in Fibrotic Diseases
The JNK Inhibitor CC-90001: A Deep Dive into its Mechanism of Action in Fibrotic Diseases
Abstract
Fibrotic diseases, such as idiopathic pulmonary fibrosis (IPF), are characterized by the progressive and relentless accumulation of scar tissue, leading to organ dysfunction and ultimately death. The c-Jun N-terminal kinase (JNK) signaling pathway has emerged as a critical regulator of the complex cellular processes that drive fibrosis. This technical guide provides an in-depth exploration of the mechanism of action of 5-(4-cyclopropylphenyl)-1H-pyrrole-2-carboxylic acid, also known as CC-90001, a potent and selective inhibitor of JNK. We will dissect the molecular interactions, cellular consequences, and clinical implications of targeting the JNK pathway with this novel therapeutic agent.
Introduction: The Challenge of Fibrosis and the Emergence of CC-90001
Idiopathic pulmonary fibrosis (IPF) and other progressive fibrotic interstitial lung diseases (PF-ILDs) represent a significant unmet medical need.[1] Current therapeutic options can slow disease progression but do not halt or reverse the fibrotic process.[1] The pathogenesis of fibrosis is a complex interplay of epithelial cell injury, chronic inflammation, and the excessive activation of fibroblasts, leading to the deposition of extracellular matrix.
CC-90001 (5-(4-cyclopropylphenyl)-1H-pyrrole-2-carboxylic acid) is an orally bioavailable small molecule that has been developed as a second-generation inhibitor of c-Jun N-terminal kinase (JNK).[2] It has demonstrated both anti-inflammatory and antifibrotic activity in preclinical models and has been evaluated in clinical trials for the treatment of pulmonary fibrosis.[2][3][4] This guide will provide a comprehensive overview of its mechanism of action, from its molecular target to its effects in clinical settings.
The Molecular Target: c-Jun N-terminal Kinase (JNK)
The c-Jun N-terminal kinases (JNKs) are a family of stress-activated protein kinases that belong to the mitogen-activated protein kinase (MAPK) superfamily.[1][5] The three main JNK genes (JNK1, JNK2, and JNK3) encode for multiple protein isoforms. JNK1 and JNK2 are ubiquitously expressed, while JNK3 is predominantly found in the brain, heart, and testes.[5]
The JNK signaling pathway is activated by a variety of extracellular stimuli, including inflammatory cytokines (e.g., TNF-α, IL-1β), growth factors, and environmental stressors. This activation occurs through a tiered phosphorylation cascade, culminating in the phosphorylation of JNK by upstream MAPK kinases (MKK4 and MKK7). Activated JNK then phosphorylates a range of transcription factors, with c-Jun being a key substrate.
The Role of JNK in Fibrosis
Dysregulation of the JNK pathway is a central driver of fibrotic diseases.[1][5] JNK signaling contributes to fibrosis through multiple mechanisms:
-
Epithelial Cell Death: JNK activation can promote apoptosis of alveolar epithelial cells, a critical initiating event in pulmonary fibrosis.[1]
-
Inflammation: The JNK pathway regulates the expression of pro-inflammatory genes, contributing to the chronic inflammatory state that fuels fibrosis.[5]
-
Macrophage Polarization: JNK signaling can influence the polarization of macrophages towards a pro-fibrotic M2 phenotype.[1]
-
Fibroblast Activation and Collagen Production: JNK activation in fibroblasts promotes their differentiation into myofibroblasts, the primary cell type responsible for excessive collagen deposition.[1]
Mechanism of Action of CC-90001: Selective JNK Inhibition
CC-90001 is a potent and selective inhibitor of JNK, with a notable bias for JNK1 over JNK2.[6][7] In a cellular assay, CC-90001 demonstrated a 12.9-fold greater potency for JNK1 inhibition compared to JNK2.[6]
The primary mechanism of action of CC-90001 is the competitive inhibition of ATP binding to the JNK active site. By blocking the phosphorylation of its downstream substrates, such as c-Jun, CC-90001 effectively attenuates the pro-fibrotic and pro-inflammatory signals mediated by the JNK pathway.[6]
Downstream Consequences of JNK Inhibition by CC-90001
The inhibition of JNK by CC-90001 leads to a cascade of beneficial downstream effects that counteract the fibrotic process:
-
Reduced c-Jun Phosphorylation: CC-90001 effectively blocks the phosphorylation of c-Jun induced by lipopolysaccharide (LPS) with an EC50 of 480 nM in cellular assays.[6]
-
Anti-inflammatory Effects: Preclinical studies have shown that CC-90001 exhibits anti-inflammatory properties.[2]
-
Antifibrotic Activity: In a house dust mite model of lung fibrosis, CC-90001 reduced multiple measures of lung collagen and decreased disease-induced increases in α-smooth muscle actin (α-SMA) to near baseline levels.[6] Furthermore, in a steatohepatitis model, CC-90001 (3 mg/kg b.i.d.) led to a 48% reduction in collagen and a 53% reduction in α-SMA.[6]
Preclinical and Clinical Evidence
The therapeutic potential of CC-90001 is supported by a growing body of preclinical and clinical data.
In Vitro Studies
-
CC-90001 reduced profibrotic gene expression in transforming growth factor-beta 1 (TGF-β1)-stimulated human lung epithelial cells and fibroblasts, indicating a direct antifibrotic action.[8]
In Vivo Studies
-
As mentioned previously, CC-90001 demonstrated significant antifibrotic effects in animal models of lung and liver fibrosis.[6]
Clinical Trials
CC-90001 has been evaluated in Phase 1 and Phase 2 clinical trials for patients with pulmonary fibrosis.[1][3][4]
-
Phase 1 Studies: In healthy volunteers, single and multiple doses of CC-90001 were generally safe and well-tolerated.[5] The compound was rapidly absorbed, with a terminal elimination half-life of 12-28 hours.[5] A Phase 1b study in patients with pulmonary fibrosis also showed that CC-90001 was generally safe and well-tolerated, with the most common adverse events being nausea and headache.[8] This study also observed dose-dependent reductions in fibrosis biomarkers and an increase in forced vital capacity (FVC) in the 200- and 400-mg cohorts.[8]
-
Phase 2 Study: A randomized, double-blind, placebo-controlled Phase 2 trial (NCT03142191) evaluated the efficacy and safety of CC-90001 in patients with IPF.[1][3][4] While the study was terminated early for strategic reasons, the results showed numerical improvements in the percent predicted forced vital capacity (ppFVC) in patients treated with CC-90001 compared to placebo over 24 weeks.[3][4] The differences were not statistically significant, which may be attributed to the smaller than planned sample size.[4] The most common adverse events were nausea, diarrhea, and vomiting, which were more frequent in the CC-90001 arms.[3][4]
Data Summary
| Study Phase | Population | Dosage | Key Findings | Reference |
| In Vitro | Human Lung Epithelial Cells & Fibroblasts | N/A | Reduced profibrotic gene expression | [8] |
| In Vivo | House Dust Mite Model of Lung Fibrosis | N/A | Reduced lung collagen and α-SMA | [6] |
| In Vivo | Steatohepatitis Model | 3 mg/kg b.i.d. | 48% reduction in collagen, 53% reduction in α-SMA | [6] |
| Phase 1b | Patients with Pulmonary Fibrosis | 100, 200, or 400 mg once daily | Generally safe and well-tolerated; dose-dependent reduction in fibrosis biomarkers; increased FVC in 200 and 400 mg cohorts. | [8] |
| Phase 2 | Patients with IPF | 200 or 400 mg once daily | Numerical improvements in ppFVC vs. placebo; not statistically significant. Generally well-tolerated. | [3][4] |
Visualizing the Mechanism of Action
Signaling Pathway of JNK Inhibition by CC-90001
Caption: Inhibition of the JNK signaling pathway by CC-90001.
Experimental Workflow for Assessing Antifibrotic Activity
Caption: Workflow for evaluating the antifibrotic effects of CC-90001.
Conclusion
CC-90001 represents a targeted therapeutic approach for fibrotic diseases by selectively inhibiting the JNK signaling pathway. Its mechanism of action, centered on the attenuation of pro-inflammatory and pro-fibrotic cellular processes, is supported by a robust body of preclinical and clinical evidence. While further clinical investigation is warranted to definitively establish its efficacy, CC-90001 holds promise as a potential treatment for patients with idiopathic pulmonary fibrosis and other progressive fibrotic conditions.
References
-
Popmihajlov, Z., et al. (2022). CC-90001, a c-Jun N-terminal kinase (JNK) inhibitor, in patients with pulmonary fibrosis: design of a phase 2, randomised, placebo-controlled trial. BMJ Open Respiratory Research, 9(1), e001060. [Link]
-
Nanthakumar, C. B., et al. (2022). CC-90001, a c-Jun N-terminal kinase (JNK) inhibitor, in patients with pulmonary fibrosis: design of a phase 2, randomised, placebo-controlled trial. BMJ Open Respiratory Research, 9(1), e001060. [Link]
-
Martinez, F. J., et al. (2024). Phase 2, Double-Blind, Placebo-controlled Trial of a c-Jun N-Terminal Kinase Inhibitor in Idiopathic Pulmonary Fibrosis. American Journal of Respiratory and Critical Care Medicine. [Link]
-
Martinez, F. J., et al. (2023). Phase 2, Double-Blind, Placebo-controlled Trial of a c-Jun N-Terminal Kinase Inhibitor in Idiopathic Pulmonary Fibrosis. ATS Journals. [Link]
-
Goldin, J., et al. (2023). Safety, Pharmacokinetics, and Antifibrotic Activity of CC-90001 (BMS-986360), a c-Jun N-Terminal Kinase Inhibitor, in Pulmonary Fibrosis. Clinical Pharmacology in Drug Development, 12(8), 779-789. [Link]
-
Miyagishima, T., et al. (2022). Safety, Pharmacokinetics, and Pharmacodynamics of CC-90001 (BMS-986360), a c-Jun N-terminal Kinase Inhibitor, in Phase 1 Studies in Healthy Participants. Clinical Pharmacology in Drug Development, 11(1), 76-87. [Link]
Sources
- 1. CC-90001, a c-Jun N-terminal kinase (JNK) inhibitor, in patients with pulmonary fibrosis: design of a phase 2, randomised, placebo-controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. bmjopenrespres.bmj.com [bmjopenrespres.bmj.com]
- 3. Phase 2, Double-Blind, Placebo-controlled Trial of a c-Jun N-Terminal Kinase Inhibitor in Idiopathic Pulmonary Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. atsjournals.org [atsjournals.org]
- 5. Safety, Pharmacokinetics, and Pharmacodynamics of CC‐90001 (BMS‐986360), a c‐Jun N‐terminal Kinase Inhibitor, in Phase 1 Studies in Healthy Participants - PMC [pmc.ncbi.nlm.nih.gov]
- 6. medchemexpress.com [medchemexpress.com]
- 7. CC-90001 | JNK Inhibitor | DE Stock | Selleck Deutschland [selleck.de]
- 8. Safety, Pharmacokinetics, and Antifibrotic Activity of CC-90001 (BMS-986360), a c-Jun N-Terminal Kinase Inhibitor, in Pulmonary Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
